[1-(2,3-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanol

• IUPAC Name: [1-(2,3-dichlorophenyl)triazol-4-yl]methanol
• InChI: InChI=1S/C9H7Cl2N3O/c10-7-2-1-3-8(9(7)11)14-4-6(5-15)12-13-14/h1-4,15H,5H2
• InChI Key: XECGMHCWQZHPNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N2C=C(N=N2)CO
• Molecular Formula: C9H7Cl2N3O
• Molecular Weight: 244.07 g/mol

Description

“[1-(2,3-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanol” is a chemical compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds often involves a Cu (I) catalyzed [3+2] dipolar cycloaddition. This process involves the reaction between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. The resulting triazoles are then thoroughly characterized using different spectral techniques.

Scientific Research Applications

• Catalytic Mitsunobu Reaction
  • Scientific Field: Organic Chemistry.
  • Application Summary: “[1-(2,3-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanol” can be used as a catalyst in Mitsunobu reactions. Mitsunobu reactions are a type of oxidation-reduction condensation reaction widely used in synthetic organic chemistry.
  • Methods of Application: The compound works as an organocatalyst for Mitsunobu reactions by providing ethyl 2-arylazocarboxylates through aerobic oxidation with a catalytic amount of iron phthalocyanine.
  • Results or Outcomes: The use of atmospheric oxygen as a sacrificial oxidative agent along with the iron catalyst is convenient and safe from the viewpoint of green chemistry. The catalytic system realizes a substantial improvement of the Mitsunobu reaction and will be applicable to practical synthesis.